Cas no 1520693-96-2 (2-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid)

• Product Name: 2-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid
• CAS No: 1520693-96-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5962568
• PubChem ID: 83689619
• Update Time: 2025-08-05

2-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid
• 1520693-96-2
• 2-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2-methylpropanoic acid
• EN300-1176015

• Inchi： 1S/C9H13NO3S/c1-9(2,8(11)12)6-5-14-7(10-6)4-13-3/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： HXANNQKTTUQFSG-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid

Compound CAS No. 1520693-96-2: 2-(Methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic Acid

The compound with CAS No. 1520693-96-2, commonly referred to as 2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid, is a structurally complex organic molecule that has garnered significant attention in recent scientific research. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and potential applications in pharmaceuticals and agrochemicals. The thiazole ring at the core of this molecule is a heterocyclic structure containing sulfur and nitrogen atoms, which contributes to its unique chemical properties.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against gram-positive bacteria and fungi. Researchers have found that the methoxymethyl group attached to the thiazole ring plays a crucial role in enhancing the molecule's bioactivity. Additionally, the methyl group on the propanoic acid moiety contributes to the compound's lipophilicity, which is essential for its ability to penetrate cellular membranes and exert its effects.

One of the most promising applications of 2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid is in the development of novel antibiotics. With the increasing prevalence of antibiotic resistance, there is an urgent need for new compounds that can combat drug-resistant pathogens. This compound has shown potential in inhibiting key enzymes involved in bacterial metabolism, making it a valuable candidate for further exploration in drug discovery.

Moreover, this compound has been investigated for its anti-inflammatory properties. Experimental data suggest that it can modulate inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This dual functionality—antimicrobial and anti-inflammatory—makes it a versatile molecule with broad therapeutic potential.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using modular synthetic strategies. The incorporation of the thiazole ring through a one-pot synthesis method has been particularly advantageous, enabling scalability and cost-effectiveness in production. These advancements have facilitated further studies on its pharmacokinetics and toxicity profiles.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid. Quantum mechanical calculations have revealed that the methoxymethyl group enhances hydrogen bonding capabilities, which are critical for binding to target proteins. Furthermore, molecular docking studies have identified potential binding sites on bacterial enzymes, providing a foundation for rational drug design.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This is particularly important for agricultural applications where residues can accumulate in soil and water systems.

In conclusion, CAS No. 1520693-96-2, or 2-(methoxymethyl)-1,3-thiazol-4-yl-2-methylpropanoic acid, represents a significant advancement in the field of organic chemistry with promising applications in medicine and agriculture. Its unique structure and diverse biological activities make it a compelling subject for further research and development.